Cas no 1807195-06-7 (Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate
• CAS No: 1807195-06-7
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4951477
• Update Time: 2025-06-10

Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-17-8-3-6(5-15)9(19-11(12,13)14)4-7(8)10(16)18-2/h3-4H,1-2H3
• InChI Key： QVWMMTOXBBOKGD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(=C(C(=O)OC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 84.6

Additional information on Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate

Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate (CAS No. 1807195-06-7)

Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate, also known by its CAS registry number 1807195-06-7, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, methoxy, and trifluoromethylthio groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in various research and industrial contexts.

The synthesis of Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate typically involves multi-step organic synthesis techniques. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the introduction of the trifluoromethylthio group. These methods not only enhance yield but also reduce the environmental footprint of the manufacturing process.

In terms of applications, this compound has shown significant promise in the field of drug discovery. Its ability to act as a bioisostere or a pharmacophore mimic makes it a valuable tool in medicinal chemistry. Recent studies have highlighted its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against β-secretase, an enzyme implicated in Alzheimer's disease.

Beyond pharmacology, Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate has also found applications in materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors. Recent work by researchers at the University of California has explored its integration into polymer blends to enhance charge transport properties, paving the way for next-generation electronic devices.

The chemical stability and reactivity of this compound are areas of ongoing research interest. Studies have shown that the trifluoromethylthio group imparts enhanced thermal stability, while the methoxy group contributes to solubility in polar solvents. These properties make it suitable for use in high-throughput screening assays and combinatorial chemistry libraries.

In terms of environmental impact, there is growing interest in understanding the fate and toxicity of Methyl 4-cyano-2-methoxy-5-(trifluoromethylthio)benzoate. Recent ecotoxicological studies have assessed its potential effects on aquatic organisms, with results indicating low acute toxicity under standard test conditions. However, further research is needed to evaluate long-term exposure effects and biodegradation pathways.

Looking ahead, the versatility of this compound suggests that it will continue to play a significant role in both academic and industrial research. Its unique combination of functional groups offers opportunities for further modification and functionalization, potentially leading to new applications in fields such as agrochemicals or advanced materials.